Cas no 55047-63-7 (3,5-Hexadien-2-one, 6-(3,4-dimethoxyphenyl)-)

• Product Name: 3,5-Hexadien-2-one, 6-(3,4-dimethoxyphenyl)-
• CAS No: 55047-63-7
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 352958
• PubChem ID: 71364331
• Update Time: 2025-04-19

3,5-Hexadien-2-one, 6-(3,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Hexadien-2-one, 6-(3,4-dimethoxyphenyl)-
• 6-(3,4-dimethoxyphenyl)hexa-3,5-dien-2-one
• DTXSID20787806
• 6-(3,4-dimethoxy-phenyl)-3,5-hexadien-2-one
• 55047-63-7

• Inchi： 1S/C14H16O3/c1-11(15)6-4-5-7-12-8-9-13(16-2)14(10-12)17-3/h4-10H,1-3H3
• InChI Key： NASZZNZDYTYXPT-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(C=CC=CC(C)=O)=C1)OC

Computed Properties

• Exact Mass: 232.10998
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes